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Compound of Interest

Compound Name: 2-Hexadecylnaphthalene

Cat. No.: B15181643 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document synthesizes the currently available public information on 2-
Hexadecylnaphthalene and related compounds. It is intended for informational purposes for a

scientific audience and should not be substituted for a formal risk assessment. Direct

toxicological data for 2-Hexadecylnaphthalene is limited, and therefore, this guide

extrapolates potential hazards based on structurally similar compounds.

Introduction
2-Hexadecylnaphthalene is a member of the alkylated naphthalene family. While naphthalene

and its shorter-chain alkylated derivatives have been studied, specific and comprehensive

toxicological data for 2-Hexadecylnaphthalene is not readily available in the public domain[1]

[2]. This guide aims to provide a summary of the known information and a framework for

considering the health and safety of this compound by drawing parallels with related

substances.

Chemical and Physical Properties
Understanding the physical and chemical properties of a substance is crucial for assessing its

potential for exposure and absorption.
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Property Value Source

Molecular Formula C26H40 PubChem[1]

Molecular Weight 352.6 g/mol PubChem[2]

Physical Description Liquid
EPA Chemical Data Reporting

(CDR)[2]

Log Pow (Octanol/Water

Partition Coefficient)
3.4 (at 25°C)

Sigma-Aldrich (for a related

compound)[3]

The Log Pow value suggests that bioaccumulation is not expected to be significant[3].

Hazard Identification and Classification
Direct hazard classification for 2-Hexadecylnaphthalene is not widely established. One source

does not classify "Hexadecylnaphthalene" as meeting GHS hazard criteria[2]. However, a

safety data sheet for a related naphthalene derivative provides the following GHS

classifications, which should be considered as potential, though unconfirmed, hazards for 2-
Hexadecylnaphthalene[3]:

Hazard Class GHS Category Hazard Statement

Flammable Solids 2 H228: Flammable solid

Carcinogenicity 2
H351: Suspected of causing

cancer

Short-term (acute) aquatic

hazard
1 H410: Very toxic to aquatic life

Long-term (chronic) aquatic

hazard
1

H410: Very toxic to aquatic life

with long lasting effects

It is important to note that the physical state of 2-Hexadecylnaphthalene is reported as a

liquid, which contradicts the "flammable solid" classification from the SDS of a related

compound[2][3]. This highlights the need for specific testing of 2-Hexadecylnaphthalene.
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Toxicological Summary
Due to the lack of specific toxicological studies on 2-Hexadecylnaphthalene, this section

summarizes data from related compounds like naphthalene and methylnaphthalenes to infer

potential toxicological endpoints.

Toxicokinetics:

Absorption: Naphthalene and its derivatives can be absorbed through inhalation, oral, and

dermal routes[4].

Distribution: These compounds can distribute to various tissues, including adipose tissue and

breast milk, and can cross the placenta[4].

Metabolism: Metabolism of naphthalenes primarily occurs via cytochrome P450 (CYP)

enzymes, leading to the formation of epoxides. These reactive intermediates can be

detoxified or can lead to cellular damage[4].

Excretion: Metabolites are primarily excreted in the urine[4].

Potential Health Effects:

Acute Toxicity: Harmful if swallowed[5].

Irritation: May cause eye, skin, and respiratory tract irritation[6].

Carcinogenicity: Naphthalene is suspected of causing cancer[3][5]. The carcinogenic

potential of 2-Hexadecylnaphthalene has not been assessed.

Developmental and Reproductive Toxicity: No data is available for 2-
Hexadecylnaphthalene. For naphthalene, developmental effects have been observed in

animal studies at high doses that also caused maternal toxicity[7].

Experimental Protocols for Safety Assessment
Given the data gaps, a structured approach to safety assessment is necessary. The following

are general experimental protocols, based on OECD guidelines, that could be adapted to

evaluate the safety of 2-Hexadecylnaphthalene.
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Acute Oral Toxicity (Adapted from OECD Guideline 425):

Objective: To determine the median lethal dose (LD50) following a single oral administration.

Method: A stepwise procedure is used, typically with a small number of animals (e.g., rats). A

starting dose is administered to a single animal. The outcome (survival or death) determines

the dose for the next animal (higher or lower). This process continues until the criteria for

stopping the test are met.

Observations: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for up to 14 days[8].

Sub-acute (28-day) Oral Toxicity (Adapted from OECD Guideline 407):

Objective: To evaluate the adverse effects of repeated oral administration over 28 days.

Method: The test substance is administered orally daily to several groups of animals (e.g.,

rats) at different dose levels for 28 days. A control group receives the vehicle only.

Observations: Daily clinical observations, weekly body weight and food consumption

measurements are recorded. At the end of the study, hematology, clinical biochemistry, and a

full histopathological examination of organs are performed[8].

Teratogenicity (Adapted from OECD Guideline 414):

Objective: To assess the potential for adverse effects on embryonic and fetal development.

Method: The test substance is administered to pregnant animals (e.g., rats or rabbits) during

the period of organogenesis.

Observations: Dams are observed for clinical signs of toxicity. Just before parturition, the

fetuses are delivered by caesarean section and examined for external, visceral, and skeletal

abnormalities[8].

Recommended Safety Precautions
Given the potential hazards, the following safety precautions are recommended when handling

2-Hexadecylnaphthalene:
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Engineering Controls: Work under a chemical fume hood[3]. Use explosion-proof electrical

and ventilating equipment[3].

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or goggles[9].

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin

exposure[9]. Flame retardant antistatic protective clothing is recommended for related

compounds[3].

Respiratory Protection: If inhalation is a risk, use a NIOSH-approved respirator.

Hygiene Measures: Wash hands thoroughly after handling. Do not eat, drink, or smoke when

using this product[5][9].

Handling and Storage: Keep away from heat, sparks, open flames, and other ignition

sources[3]. Store in a cool, dry, well-ventilated area in a tightly closed container[6].

Spill and Disposal: In case of a spill, collect, bind, and pump off spills. Dispose of

contents/container to an approved waste disposal plant[3][9]. Avoid release to the

environment[3].
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Caption: Workflow for assessing the health and safety of a novel chemical.
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Conclusion
There is a significant lack of specific health and safety data for 2-Hexadecylnaphthalene.

Based on information available for structurally related compounds, this substance should be

handled with caution, assuming it may be a skin, eye, and respiratory irritant, and potentially

carcinogenic. The recommendations and frameworks provided in this guide are intended to

promote safe handling and to outline a path for generating the necessary data to perform a

comprehensive risk assessment. It is imperative that any organization handling this compound

conducts its own thorough safety evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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